Cas no 1248260-89-0 ((2-Bromo-4,5-dimethoxyphenyl)methanesulfonyl chloride)

• Product Name: (2-Bromo-4,5-dimethoxyphenyl)methanesulfonyl chloride
• CAS No: 1248260-89-0
• MF: C₉H₁₀BrClO₄S
• MW: 329.595300197601
• CID: 5282027
• PubChem ID: 117510977
• Update Time: 2025-10-28

(2-Bromo-4,5-dimethoxyphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-681161
• 1248260-89-0
• (2-bromo-4,5-dimethoxyphenyl)methanesulfonyl chloride
• (2-Bromo-4,5-dimethoxyphenyl)methanesulfonyl chloride

• Inchi： 1S/C9H10BrClO4S/c1-14-8-3-6(5-16(11,12)13)7(10)4-9(8)15-2/h3-4H,5H2,1-2H3
• InChI Key： KWSPVZSMPVPDPB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CS(=O)(=O)Cl)OC)OC

Computed Properties

• Exact Mass: 327.91717g/mol
• Monoisotopic Mass: 327.91717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61Ų

Additional information on (2-Bromo-4,5-dimethoxyphenyl)methanesulfonyl chloride

Introduction to (2-Bromo-4,5-dimethoxyphenyl)methanesulfonyl chloride (CAS No. 1248260-89-0)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule potentially unlocking new therapeutic possibilities. One such compound, (2-Bromo-4,5-dimethoxyphenyl)methanesulfonyl chloride, identified by its CAS number 1248260-89-0, has garnered significant attention in recent years due to its versatile applications in synthetic chemistry and drug development. This introduction delves into the properties, synthesis, and emerging applications of this compound, highlighting its relevance in contemporary research.

The molecular structure of (2-Bromo-4,5-dimethoxyphenyl)methanesulfonyl chloride consists of a phenyl ring substituted with bromine at the 2-position and methoxy groups at the 4 and 5 positions, coupled with a methanesulfonyl chloride functional group. This unique arrangement imparts distinct reactivity, making it a valuable intermediate in organic synthesis. The presence of bromine and methoxy groups enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

In recent years, the demand for specialized reagents in drug discovery has surged, driven by the need for efficient and scalable synthetic routes. (2-Bromo-4,5-dimethoxyphenyl)methanesulfonyl chloride has emerged as a key player in this landscape. Its ability to serve as a precursor for various sulfonamide derivatives has been particularly noteworthy. Sulfonamides are a class of heterocyclic compounds known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of this compound into synthetic protocols has facilitated the rapid development of novel sulfonamide-based drugs.

The synthesis of (2-Bromo-4,5-dimethoxyphenyl)methanesulfonyl chloride typically involves the bromination of 4,5-dimethoxybenzyl chloride followed by sulfonylation. This two-step process highlights the compound's synthetic utility and underscores its importance as a building block in medicinal chemistry. Recent advancements in catalytic systems have further optimized its preparation, enabling higher yields and purities suitable for industrial applications.

One of the most compelling aspects of (2-Bromo-4,5-dimethoxyphenyl)methanesulfonyl chloride is its role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, making them attractive targets for therapeutic intervention. The sulfonamide moiety derived from this compound can be incorporated into kinase inhibitors to enhance binding affinity and selectivity. For instance, studies have demonstrated its use in designing inhibitors targeting Bruton's tyrosine kinase (BTK), which is relevant in treating autoimmune disorders such as rheumatoid arthritis and chronic lymphocytic leukemia.

The compound's versatility extends to its application in materials science. The bromine substituent allows for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the creation of conjugated polymers and organic semiconductors. These materials are integral to the development of next-generation electronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The methoxy groups provide additional handles for modifying polymer backbones, influencing properties such as solubility and thermal stability.

In conclusion, (2-Bromo-4,5-dimethoxyphenyl)methanesulfonyl chloride (CAS No. 1248260-89-0) stands out as a multifaceted compound with significant implications across pharmaceuticals and materials science. Its unique structural features enable diverse applications in drug discovery and advanced material synthesis. As research continues to uncover new methodologies and targets, this compound is poised to remain at the forefront of chemical innovation.